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molecular formula C6H5F4NO3S B021101 1-Fluoropyridinium triflate CAS No. 107263-95-6

1-Fluoropyridinium triflate

Cat. No. B021101
CAS RN: 107263-95-6
M. Wt: 247.17 g/mol
InChI Key: JFZMMCYRTJBQQI-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
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Patent
USRE035177

Procedure details

To a 100 ml anhydrous acetonitrile solution containing 10 g (0.126 mole) of pyridine a mixed gas of fluorine and nitrogen was introduced at a rate of 90 ml/min. at -4020 C. under virorous stirring. The amount of the flourine gas introduced amounted to 0.18 mole. Subsequent to the fluorine introduction, 22 g (0.128 mole) of sodium trifluoromethanesulfonate as a XM reactant was added to the reaction solution after which the resultant reaction solution was maintained at -40° C. for 5 hours under stirring. Subsequently, the solvent, after filtering sodium fluoride, was distilled off and the resultant residue was recrystallized from methylene chloride to give 17.5 g (yield: 71%) of N-fluoropyridinium trifluoromethanesulfonate. The product thus obtained was repurified with methylene chloride/acetonitrile to recover 13.8 g (yield: 56%).
Name
fluorine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium trifluoromethanesulfonate
Quantity
22 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
10 g
Type
reactant
Reaction Step Two
Name
fluorine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acetonitrile
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
N-fluoropyridinium trifluoromethanesulfonate
Yield
71%

Identifiers

REACTION_CXSMILES
[N:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[F:7]F.[F:9][C:10]([F:16])([F:15])[S:11]([O-:14])(=[O:13])=[O:12].[Na+]>C(#N)C>[F:9][C:10]([F:16])([F:15])[S:11]([O-:14])(=[O:13])=[O:12].[F:7][N+:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:2.3,5.6|

Inputs

Step One
Name
fluorine
Quantity
0 (± 1) mol
Type
reactant
Smiles
FF
Name
sodium trifluoromethanesulfonate
Quantity
22 g
Type
reactant
Smiles
FC(S(=O)(=O)[O-])(F)F.[Na+]
Step Two
Name
pyridine
Quantity
10 g
Type
reactant
Smiles
N1=CC=CC=C1
Name
fluorine
Quantity
0 (± 1) mol
Type
reactant
Smiles
FF
Name
acetonitrile
Quantity
100 mL
Type
solvent
Smiles
C(C)#N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
-40 °C
Stirring
Type
CUSTOM
Details
under stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

ADDITION
Type
ADDITION
Details
was introduced at a rate of 90 ml/min. at -4020 C
ADDITION
Type
ADDITION
Details
The amount of the flourine gas introduced
CUSTOM
Type
CUSTOM
Details
reaction solution
FILTRATION
Type
FILTRATION
Details
Subsequently, the solvent, after filtering sodium fluoride
DISTILLATION
Type
DISTILLATION
Details
was distilled off
CUSTOM
Type
CUSTOM
Details
the resultant residue was recrystallized from methylene chloride

Outcomes

Product
Name
N-fluoropyridinium trifluoromethanesulfonate
Type
product
Smiles
FC(S(=O)(=O)[O-])(F)F.F[N+]1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 17.5 g
YIELD: PERCENTYIELD 71%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.